molecular formula C14H21NO4 B218449 2-Adamantylaspartate CAS No. 115545-60-3

2-Adamantylaspartate

Cat. No.: B218449
CAS No.: 115545-60-3
M. Wt: 267.32 g/mol
InChI Key: WXDSZIVHWONVQR-JQUFPMINSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Adamantylaspartate is a derivative of adamantane, a diamondoid hydrocarbon known for its rigid, cage-like structure. Adamantane derivatives are widely studied for their therapeutic applications, including antiviral, neuroprotective, and metabolic disorder treatments . The adamantyl group confers high lipophilicity and metabolic stability, while the aspartate component may influence binding to biological targets, such as enzymes or receptors involved in neurotransmitter synthesis or energy metabolism .

Properties

CAS No.

115545-60-3

Molecular Formula

C14H21NO4

Molecular Weight

267.32 g/mol

IUPAC Name

(2R)-4-(2-adamantyloxy)-2-amino-4-oxobutanoic acid

InChI

InChI=1S/C14H21NO4/c15-11(14(17)18)6-12(16)19-13-9-2-7-1-8(4-9)5-10(13)3-7/h7-11,13H,1-6,15H2,(H,17,18)/t7?,8?,9?,10?,11-,13?/m1/s1

InChI Key

WXDSZIVHWONVQR-JQUFPMINSA-N

SMILES

C1C2CC3CC1CC(C2)C3OC(=O)CC(C(=O)O)N

Isomeric SMILES

C1C2CC3CC1CC(C2)C3OC(=O)C[C@H](C(=O)O)N

Canonical SMILES

C1C2CC3CC1CC(C2)C3OC(=O)CC(C(=O)O)N

Synonyms

2-adamantylaspartate
beta-2-adamantylaspartic acid
H-Asp(O-2-Ada)-OH

Origin of Product

United States

Comparison with Similar Compounds

Comparative Analysis with Similar Adamantane Derivatives

Pharmacological Activity

2-(Adamantan-1-yl)-5-(4-nitrophenyl)-1,3,4-oxadiazole
  • Activity : Exhibits antimicrobial and anti-inflammatory properties due to its nitro group and oxadiazole ring, which facilitate electron-deficient interactions with biological targets .
  • Structural Advantage : The oxadiazole ring enhances π–π stacking with aromatic residues in enzymes, as shown in crystallographic studies .
  • Limitation : Lower aqueous solubility compared to 2-adamantylaspartate, limiting bioavailability .
N-Substituted 2-(2-(Adamantan-1-yl)-1H-Indol-3-yl)-2-Oxoacetamide Derivatives
  • Activity : Demonstrated cytotoxicity against cancer cell lines (e.g., MCF-7, HeLa) via caspase activation and apoptosis induction .
2-(Adamantan-1-yl)-2-oxoethyl Benzoates
  • Activity : Anti-diabetic and neuroprotective effects attributed to ester linkages that modulate drug release kinetics .
  • Comparison : Unlike 2-adamantylaspartate, these esters show rapid hydrolysis in vivo, reducing long-term efficacy .

Structural and Molecular Interactions

Compound Key Structural Features Binding Interactions References
2-Adamantylaspartate Aspartate carboxyl groups, adamantane cage Hydrogen bonding via carboxylate groups
Adamantane-carboxylic acid Free carboxylic acid group Ionic interactions with basic residues
2-(Adamantan-1-yl)-5-(4-nitrophenyl)-1,3,4-oxadiazole Nitrophenyl, oxadiazole C–H⋯O/N, π–π stacking
  • 2-Adamantylaspartate : The aspartate moiety enables chelation of metal ions (e.g., Mg²⁺, Ca²⁺), critical for enzyme cofactor binding .
  • Adamantane-carboxylic acid : Lacks the aspartate backbone, resulting in weaker interactions with polar targets .

Research Findings and Clinical Implications

  • Competitors : Derivatives like N-substituted oxoacetamides show superior anticancer activity but higher toxicity profiles .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.